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Cat. No.: B3119233

AN-GC-KMO01
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols and application notes for the quantitative
analysis of Kresoxim-methyl, a strobilurin fungicide, in various matrices using gas
chromatography (GC). Methodologies covering sample preparation, chromatographic
conditions, and detection are presented. The protocols emphasize techniques such as liquid-
liquid extraction (LLE), Solid-Phase Extraction (SPE), and QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe), coupled with detection by Mass Spectrometry (MS), Nitrogen-
Phosphorus Detector (NPD), or Electron Capture Detector (ECD). Quantitative data from
multiple studies are summarized for comparative purposes, and workflows are visualized to aid
in experimental design and execution.

Introduction

Kresoxim-methyl is a broad-spectrum strobilurin fungicide used to control various fungal
diseases on crops like cucumbers, grapes, and apples.[1][2] Its widespread use necessitates
sensitive and reliable analytical methods to monitor its residue levels in environmental and food
samples to ensure consumer safety and regulatory compliance. Gas chromatography is a
powerful and widely used technique for this purpose, offering high resolution and sensitivity,
especially when coupled with selective detectors like MS, NPD, or ECD.[3] This application
note details validated GC-based methods for the robust analysis of Kresoxim-methyl.
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Principle of Methods
The analysis of Kresoxim-methyl by GC involves three primary stages:
o Extraction: The analyte is first extracted from the sample matrix (e.g., soil, cucumber, fruit)

using an appropriate organic solvent, such as acetone or acetonitrile.[1][2][4] The
QUEChERS method is particularly effective for this step in food matrices.[5][6]

¢ Cleanup: The crude extract is purified to remove co-extracted matrix components that could
interfere with the analysis. This is commonly achieved using liquid-liquid partitioning or solid-
phase extraction (SPE) with cartridges like Florisil.[1][2][4]

o GC Analysis: The purified and concentrated extract is injected into the gas chromatograph.
The volatile Kresoxim-methyl is separated from other components on a capillary column
and subsequently detected and quantified by a suitable detector.

Experimental Protocols

Protocol 1: LLE and GC-NPD Analysis in Cucumber and
Soil

This protocol is adapted from a method for determining Kresoxim-methyl residues in
cucumber and soil.[1][2][4]

A. Reagents and Materials

Solvents: Acetone, Toluene, n-Hexane (pesticide residue grade)

Salts: Anhydrous Sodium Sulfate

SPE: Florisil cartridges

Reference Standard: Kresoxim-methyl (99% purity)

Apparatus: Homogenizer, rotary evaporator, vortex mixer, centrifuge

B. Sample Preparation
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» Homogenization: Weigh 20 g of a homogenized cucumber sample into a flask. For soil, use a
20 g air-dried and sieved sample.

o Extraction: Add 50 mL of acetone and homogenize for 3 minutes. Filter the extract through a
Blchner funnel. Repeat the extraction twice more.

» Partitioning: Combine the filtrates and add 50 mL of saturated NaCl solution and 50 mL of n-
hexane. Shake vigorously.

e Drying: Separate the n-hexane layer and dry it by passing it through anhydrous sodium
sulfate.

» Concentration: Concentrate the extract to near dryness using a rotary evaporator at <40°C.

e Cleanup (SPE): Re-dissolve the residue in 4 mL of toluene. Load the solution onto a pre-
conditioned Florisil cartridge. Elute the analyte and concentrate the eluate under a gentle
stream of nitrogen.

» Reconstitution: Reconstitute the final residue in a known volume of acetone for GC analysis.
C. GC-NPD Conditions

 Instrument: Gas Chromatograph with a Nitrogen-Phosphorus Detector (NPD).

e Column: HP-5 capillary column (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent.
« Injector: Splitless mode at 270°C.

e Oven Program: 100°C for 1 min, ramp at 15°C/min to 280°C, hold for 2 min.[7]

o Carrier Gas: Nitrogen at a flow rate of 2 mL/min.[7]

e Detector: 300°C.

Protocol 2: QUEChERS and GC-MS/MS Analysis in Fruits
and Vegetables
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This protocol utilizes the widely adopted QUEChERS method for high-throughput analysis.[5][6]
[8]

A. Reagents and Materials
e Solvents: Acetonitrile (ACN) with 1% acetic acid (pesticide residue grade).
e QUEChERS Salts:

o Extraction: 4 g anhydrous MgSOas, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium
hydrogen citrate sesquihydrate.

o Dispersive SPE (d-SPE): 150 mg anhydrous MgSQOa4, 50 mg Primary Secondary Amine
(PSA).

o Reference Standard: Kresoxim-methyl (99% purity).

o Apparatus: High-speed blender, centrifuge, vortex mixer.

B. Sample Preparation (QUEChERS)

o Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

o Extraction: Add 15 mL of 1% acetic acid in acetonitrile. Cap and shake vigorously for 1
minute.

o Salting Out: Add the QUEChERS extraction salt packet. Immediately cap and shake
vigorously for 1 minute.

o Centrifugation: Centrifuge at 24000 rpm for 5 minutes.

o Cleanup (d-SPE): Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube
containing MgSOa4 and PSA.

 Final Centrifugation: Vortex for 30 seconds and centrifuge for 2 minutes.

e Analysis: The supernatant is ready for direct injection into the GC-MS/MS system.
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C. GC-MS/MS Conditions

Instrument: Gas Chromatograph coupled to a Triple Quadrupole Mass Spectrometer.
e Column: Agilent Intuvo HP-5ms Ultra Inert (15 m) or equivalent.[8]
« Injector: Split/splitless injector.

e Oven Program: Initial 80°C, ramp at 20°C/min to 170°C, then ramp at 20°C/min to 310°C
and hold for 3.5 minutes.[8]

o Carrier Gas: Helium.

e lon Source: High-efficiency electron ionization (EI) source.

e Analysis Mode: Dynamic Multiple Reaction Monitoring (dMRM).

o MRM Transitions (Example): Quantifier ion: 206 -> 131; Qualifier ion: 206 -> 116.[8]

Data Presentation

The performance of various GC methods for Kresoxim-methyl analysis is summarized below.
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. LOQ LOD Recovery Referenc
Matrix Method Detector
(mglkg) (mglkg) (%) e
Cucumber, LLE, SPE 89.4 -
_ NPD 0.005 [1112114]
Sall Cleanup 100.2
Fruits,
LLE MS 0.02 0.006 77.1-98.7  [3][9]
Vegetables
Green 0.0028 -
) HS-SPME MS - - [10]
Groceries 0.0031
Soil HS-SPME MS - 0.004 - [11]
LLE, SPE 74.3 -
Plum ECD 0.05 0.015 [12]
Cleanup 101.4
LLE, SPE
Pear ECD 0.02 0.006 85.6-97.9 [7]
Cleanup

LOD: Limit of Detection; LOQ: Limit of Quantification; LLE: Liquid-Liquid Extraction; SPE: Solid-
Phase Extraction; HS-SPME: Headspace Solid-Phase Microextraction.

Visualization of Workflows

General Analytical Workflow

The diagram below illustrates the universal workflow for the analysis of Kresoxim-methyl

residues.
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General Workflow for Kresoxim-methyl Analysis

Sample Preparation Instrumental Analysis Data Handling
Sample Collection Solvent Extraction Extract Cleanup Concentration & 3 Detection Data Processing 3
(e.g., Cucumber, Soil) P (LLE or QUEChERS) [ ™| (SPE or d-SPE) Reconstitution || 7], (kA (s, NPD, EcD) [l & Quantification AT
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Caption: High-level overview of Kresoxim-methyl residue analysis.

Detailed QUEChERS Protocol Workflow

This diagram provides a step-by-step visualization of the QUEChERS sample preparation
protocol.
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Detailed QUEChERS Protocol Workflow
Start:
10g Homogenized Sample
in 50mL Tube

Step 1: Add 15mL
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Step 2: Vortex
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Step 3: Add QUEChERS
Extraction Salts
Step 4: Vortex
1 minute

Step 5: Centrifuge
(24000 rpm, 5 min)

Step 6: Transfer Superatant
to d-SPE Tube

Step 7: Vortex
30 seconds

Step 8: Centrifuge
(2 min)
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Caption: Step-by-step visualization of the QUEChERS workflow.

Conclusion

Gas chromatography, particularly when combined with MS or MS/MS detectors, provides
excellent sensitivity and selectivity for the determination of Kresoxim-methyl residues. The
choice between traditional LLE/SPE and modern QUEChERS-based methods depends on the
laboratory's throughput requirements, available instrumentation, and the specific sample
matrix. The protocols and data presented here offer a robust foundation for developing and
validating methods for the analysis of this important fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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